Cas no 21721-92-6 (Nitrefazole)

• Product Name: Nitrefazole
• CAS No: 21721-92-6
• MF: C₁₀H₈N₄O₄
• MW: 248.19492149353
• CID: 258847
• PubChem ID: 71900
• Update Time: 2025-05-22

Nitrefazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2-methyl-4-nitro-1-(4-nitrophenyl)-
• Nitrefazole
• 1-(4-nitrophenyl)-2-methyl-4-nitroimidazole
• 1-(p-nitrophenyl)-2-methyl-4-nitroimidazole
• 2-methyl-4-nitro-1-(4-nitro-phenyl)-1H-imidazole
• 2-Methyl-4-nitro-1-(4-nitrophenyl)imidazol
• Altimol
• BT-985
• EINECS 244-542-8
• EMD 15700
• EMD-15,700
• nitrefazol
• Nitrefazol [INN-Spanish]
• Nitrefazolum [INN-Latin]
• UNII-VFD629099M
• NITREFAZOLE [INN]
• Nitrefazolum
• HY-107030
• SCHEMBL1606941
• NCGC00183023-01
• CS-0027175
• CHEBI:135009
• 1H-Imidazole, 2-methyl-4-nitro-1-(4-nitrophenyl)-
• Imidazole, 2-methyl-4-nitro-1-(p-nitrophenyl)-
• AC-32021
• BRN 0546441
• Tox21_113308
• DTXCID9028752
• DTXSID2048826
• 1H-Imidazole, 2-methyl-4-nitro-1-(4-nitrophenyl)- (9CI)
• 2-methyl-4-nitro-1-(4-nitrophenyl)-1H-imidazole
• NS00004018
• CHEMBL1909285
• 5-23-05-00078 (Beilstein Handbook Reference)
• VFD629099M
• Nitrefazole [INN:BAN]
• CAS-21721-92-6
• Q27291811
• NITREFAZOLE [WHO-DD]
• Altimol; EMD 15700
• 2-Methyl-4-nitro-1-(4-nitrophenyl)imidazole
• NITREFAZOLE [MI]
• EMD 15 700
• 21721-92-6
• EMD-15-700
• 2-Methyl-4-nitro-1-(p-nitrophenyl)-Imidazole; 1-(4-Nitrophenyl)-2-methyl-4-nitroimidazole; 2-Methyl-4-nitro-1-(4-nitrophenyl)-1H-imidazole; Altimol; EMD 15700; Nitrefazole
• NMTBSNPBIGRZBL-UHFFFAOYSA-N
• DA-76195

• Inchi： 1S/C10H8N4O4/c1-7-11-10(14(17)18)6-12(7)8-2-4-9(5-3-8)13(15)16/h2-6H,1H3
• InChI Key： NMTBSNPBIGRZBL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN(C(C)=N1)C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 248.055
• Monoisotopic Mass: 248.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.53
• Melting Point: 185-187°
• Boiling Point: 484.9°C at 760 mmHg
• Flash Point: 247.1°C
• Refractive Index: 1.686

Nitrefazole Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Nitrefazole

Nitrefazole: A Comprehensive Overview

Nitrefazole, with the CAS number 21721-92-6, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as nitrofuran derivative, is widely recognized for its unique properties and versatile applications. Recent studies have highlighted its potential in fields such as agriculture, pharmaceuticals, and environmental science. This article delves into the latest research findings and provides an in-depth analysis of Nitrefazole's properties, applications, and future prospects.

The chemical structure of Nitrefazole consists of a nitrofuran ring system, which contributes to its distinctive reactivity and stability. The compound is characterized by its ability to act as a potent inhibitor of certain enzymes, making it a valuable tool in biochemical research. Recent advancements in synthetic chemistry have enabled the production of Nitrefazole with higher purity and efficiency, further enhancing its applicability in various industries.

In the agricultural sector, Nitrefazole has been extensively studied for its role as a fungicide. Research conducted in 2023 revealed that this compound exhibits remarkable efficacy against a wide range of fungal pathogens, including those affecting crops such as wheat and rice. Its ability to inhibit fungal growth without causing harm to plants makes it a promising alternative to traditional chemical pesticides. Moreover, studies have shown that Nitrefazole can enhance crop resistance to environmental stressors such as drought and temperature fluctuations.

The pharmaceutical industry has also benefited from the unique properties of Nitrefazole. Recent investigations have focused on its potential as an anti-inflammatory agent. Preclinical trials indicate that this compound can effectively reduce inflammation by targeting specific pathways involved in immune responses. Additionally, research into its antioxidant properties has revealed its potential in combating oxidative stress, a factor linked to various chronic diseases such as cancer and neurodegenerative disorders.

In terms of environmental applications, Nitrefazole has been explored for its role in water treatment processes. Studies have demonstrated that this compound can efficiently remove heavy metals from contaminated water sources, making it a valuable tool in remediation efforts. Furthermore, its biodegradability has been improved through recent innovations, reducing its environmental footprint and making it a sustainable option for water purification.

The synthesis of Nitrefazole involves a multi-step process that requires precise control over reaction conditions. Recent breakthroughs in catalytic chemistry have led to the development of more efficient synthesis routes, significantly reducing production costs and increasing yield. These advancements have made Nitrefazole more accessible for large-scale industrial applications.

In conclusion, Nitrefazole (CAS No: 21721-92-6) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern scientific research and industrial processes. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in addressing global challenges in agriculture, healthcare, and environmental sustainability.